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Compound of Interest

Compound Name: Versimide

Cat. No.: B15549455

For Researchers, Scientists, and Drug Development Professionals

Introduction

Versimide is a natural product produced by the fungus Alternaria alternata.[1] Its chemical
structure, methyl 2-[(3R)-3-methyl-2,5-dioxopyrrolidin-1-yl]prop-2-enoate, points to its
classification as an organonitrogen and organooxygen compound.[1] With a molecular formula
of C9H11NO4 and a molecular weight of 197.19 g/mol , versimide belongs to a class of
compounds that are of interest to researchers in natural product chemistry and drug discovery
due to the diverse biological activities often associated with metabolites from Alternaria
species.

This technical guide provides a summary of the known structural information for versimide and
presents a generalized, yet detailed, overview of the experimental protocols and spectroscopic
data that would be anticipated during its isolation and structure elucidation. While the original
primary literature containing the specific experimental data for versimide could not be located,
this guide has been constructed based on established methodologies for the characterization
of fungal metabolites and theoretical spectroscopic predictions for its known structure.

Core Structure and Properties

The fundamental structural and chemical properties of versimide are summarized in the table
below.
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Property Value Source
Molecular Formula C9H11NO4 PubChem[1]
Molecular Weight 197.19 g/mol PubChem[1]

methyl 2-[(3R)-3-methyl-2,5-

IUPAC Name dioxopyrrolidin-1-yl]prop-2- PubChem[1]
enoate

CAS Number 30270-17-8 PubChem[1]
C[C@@H]1CC(=O)N(C1=0)C

Canonical SMILES [ ] (FOIN ) PubChem[1]
(=C)C(=0)0C

Experimental Protocols

The following sections detail the typical experimental methodologies that would be employed
for the isolation and structural characterization of versimide from its fungal source, Alternaria
alternata.

Fungal Culture and Metabolite Extraction

A representative protocol for the cultivation of Alternaria alternata and extraction of its
secondary metabolites is as follows:

» Fungal Inoculation and Growth: Cultures of Alternaria alternata are typically grown on a solid
agar medium, such as Potato Dextrose Agar (PDA), or in a liquid broth, like Potato Dextrose
Broth (PDB), to generate sufficient biomass. The cultures are incubated under controlled
conditions of temperature and light to promote the production of secondary metabolites.

o Extraction: The fungal biomass and the culture medium are extracted with an organic
solvent, commonly ethyl acetate or methanol. This process is often repeated multiple times
to ensure a thorough extraction of the fungal metabolites.

o Solvent Evaporation: The organic solvent is removed under reduced pressure using a rotary
evaporator to yield a crude extract containing a mixture of fungal metabolites, including
versimide.
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Chromatographic Purification

The crude extract is then subjected to a series of chromatographic techniques to isolate
versimide in a pure form.

o Column Chromatography: The crude extract is first fractionated using column
chromatography over a stationary phase like silica gel. A gradient of solvents with increasing
polarity (e.g., a hexane-ethyl acetate gradient) is used to elute the compounds. Fractions are
collected and monitored by Thin Layer Chromatography (TLC).

e High-Performance Liquid Chromatography (HPLC): Fractions containing the compound of
interest are further purified by preparative or semi-preparative HPLC. A C18 column is
commonly used with a mobile phase consisting of a mixture of water and acetonitrile or
methanol, often with a small amount of an acid like formic acid to improve peak shape.

Spectroscopic Data for Structure Elucidation

The following tables summarize the expected spectroscopic data for versimide based on its
known chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the elucidation of the chemical structure of
organic molecules. For versimide, a standard set of NMR experiments would be conducted in
a deuterated solvent such as chloroform-d (CDCI3) or dimethyl sulfoxide-d6 (DMSO-d6).

Table 1: Predicted *H NMR Spectroscopic Data for Versimide
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Chemical Shift (3)

Multiplicity Integration Assignment
ppm
~6.5 S 1H =CHa
~5.9 S 1H =CHb
~3.8 S 3H -OCH3
~3.0-3.2 m 1H -CH(CH3)-
~2.7-2.9 m 1H -CHaH-CO-
~2.4-2.6 m 1H -CHbH-CO-
~1.2 d 3H -CH(CH3)-

Table 2: Predicted 13C NMR Spectroscopic Data for Versimide

Chemical Shift (6) ppm

Assighment

~175 C=0 (succinimide)
~173 C=0 (succinimide)
~165 C=0 (ester)

~135 C=C (quaternary)
~128 CH2=C

~52 -OCH3

~35 -CH(CH3)-

~33 -CH2-CO-

~15 -CH(CH3)-

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule.
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Table 3: Predicted IR Absorption Frequencies for Versimide

Wavenumber (cm~?) Intensity Assignment
~3000-2850 Medium C-H stretch (aliphatic)
~1770 Strong C=0 stretch (imide, symmetric)
C=0 stretch (imide,
~1700 Strong )
asymmetric)
C=0 stretch (a,B-unsaturated
~1720 Strong
ester)
~1640 Medium C=C stretch (alkene)
~1250 Strong C-O stretch (ester)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

Table 4: Predicted Mass Spectrometry Data for Versimide

m/z lon

197.07 [M]+ (Molecular lon)
166.06 [M - OCH3]+

138.06 [M - COOCH3]+

99.04 [Succinimide fragment]+

Visualization of the Elucidation Workflow

The following diagram illustrates a generalized workflow for the isolation and structure

elucidation of a natural product like versimide.
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A generalized workflow for the isolation and structure elucidation of versimide.
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Conclusion

This technical guide provides a comprehensive overview of the known structural information for
versimide and outlines the standard experimental procedures and expected spectroscopic
data associated with its characterization. While the primary literature with explicit experimental
details for versimide remains elusive, the information presented here, based on established
principles of natural product chemistry, serves as a valuable resource for researchers and
scientists interested in this and similar fungal metabolites. Further investigation into the
bioactivity of versimide could reveal its potential in drug development and other scientific
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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